Cas no 2411311-17-4 (N-(2-phenylprop-2-en-1-yl)but-2-ynamide)

• Product Name: N-(2-phenylprop-2-en-1-yl)but-2-ynamide
• CAS No: 2411311-17-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 5415629
• PubChem ID: 146090666
• Update Time: 2025-10-31

N-(2-phenylprop-2-en-1-yl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Phenylprop-2-enyl)but-2-ynamide
• EN300-26574197
• 2411311-17-4
• Z2199837412
• N-(2-phenylprop-2-en-1-yl)but-2-ynamide
• N-(2-Phenyl-2-propen-1-yl)-2-butynamide

• Inchi： 1S/C13H13NO/c1-3-7-13(15)14-10-11(2)12-8-5-4-6-9-12/h4-6,8-9H,2,10H2,1H3,(H,14,15)
• InChI Key： CUYIEPMTKKJZGN-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC=C1)=C)(=O)C#CC

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.045±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.10±0.46(Predicted)

Additional information on N-(2-phenylprop-2-en-1-yl)but-2-ynamide

Comprehensive Overview of N-(2-phenylprop-2-en-1-yl)but-2-ynamide (CAS No. 2411311-17-4): Properties, Applications, and Innovations

The compound N-(2-phenylprop-2-en-1-yl)but-2-ynamide (CAS No. 2411311-17-4) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This but-2-ynamide derivative is characterized by its phenylpropene moiety, which contributes to its distinctive chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its versatility in synthetic chemistry, material science, and pharmaceutical research.

One of the key reasons behind the growing interest in N-(2-phenylprop-2-en-1-yl)but-2-ynamide is its role as a building block in the synthesis of more complex molecules. The presence of both alkyne and amide functional groups in its structure makes it a valuable intermediate for click chemistry reactions, which are widely used in drug discovery and bioconjugation. The CAS No. 2411311-17-4 is often searched in conjunction with terms like "click chemistry reagents" and "alkyne-amide hybrids," reflecting its relevance in modern synthetic methodologies.

In the context of current trends, sustainability and green chemistry are hot topics in the scientific community. N-(2-phenylprop-2-en-1-yl)but-2-ynamide has been explored as a potential candidate for eco-friendly synthesis routes due to its ability to participate in atom-economical reactions. This aligns with the increasing demand for sustainable chemical intermediates and green synthetic protocols, which are frequently searched by professionals aiming to reduce environmental impact in their workflows.

Another area where CAS No. 2411311-17-4 is gaining traction is in material science, particularly in the development of advanced polymers and coatings. The compound's phenylprop-2-en-1-yl group provides enhanced stability and reactivity, making it suitable for creating high-performance materials. Searches related to "polymeric amides" and "reactive intermediates for coatings" often include references to this compound, highlighting its importance in innovative material design.

From a pharmacological perspective, while N-(2-phenylprop-2-en-1-yl)but-2-ynamide is not a drug itself, its structural motifs are of interest in medicinal chemistry. The but-2-ynamide scaffold is found in various bioactive molecules, and researchers are investigating its potential as a precursor for novel therapeutic agents. This has led to increased searches for "amide-based drug discovery" and "alkyne-functionalized pharmacophores," where this compound is frequently mentioned.

The analytical characterization of CAS No. 2411311-17-4 is another aspect that draws attention. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to study its purity and stability. Professionals often search for "analytical methods for amide compounds" and "characterization of alkyne derivatives," where this compound serves as a relevant example in methodological discussions.

In conclusion, N-(2-phenylprop-2-en-1-yl)but-2-ynamide (CAS No. 2411311-17-4) represents a fascinating intersection of chemistry, materials science, and pharmaceutical research. Its unique structure and multifunctional nature make it a compound of enduring interest, as evidenced by its frequent appearance in scientific literature and online searches. As research continues to uncover new applications for this but-2-ynamide derivative, its importance in both academic and industrial settings is likely to grow even further.